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Compound of Interest

Compound Name: Rubidium chlorate

Cat. No.: B078869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols for working with rubidium chlorate (RbClO₃)

in a laboratory setting. Rubidium chlorate is a strong oxidizing agent and requires careful

handling to prevent fire, explosion, and chemical exposure. Adherence to these protocols is

critical for ensuring a safe laboratory environment.

Hazard Identification and Risk Assessment
Rubidium chlorate is a hazardous substance that presents significant risks due to its oxidizing

properties and the potential toxicity of rubidium compounds.

Oxidizing Hazard: As a chlorate, rubidium chlorate can act as a powerful oxidizer. It can

form explosive mixtures with combustible materials, reducing agents, and powdered metals.

Friction, heat, or shock can initiate a violent reaction.

Health Hazards: While specific toxicological data for rubidium chlorate is limited, data from

other rubidium salts and chlorates indicate potential health risks. Ingestion of large quantities

may lead to gastrointestinal distress.[1] Contact with skin and eyes may cause mechanical

irritation.[1] Inhalation of dust can irritate the respiratory tract.[2]

Fire and Explosion Hazards: Rubidium chlorate itself is not flammable but can accelerate

the combustion of other materials. It may decompose upon heating, releasing oxygen and

increasing the fire hazard.[1]
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Quantitative Data Summary
The following table summarizes key safety and property data for rubidium chlorate and

related compounds. Data for rubidium chlorate is limited; therefore, data for similar

compounds are provided for reference and should be used for risk assessment with caution.

Property Value Compound

Chemical Formula RbClO₃ Rubidium Chlorate

Molar Mass 168.92 g/mol Rubidium Chlorate

Appearance White crystalline solid Rubidium Chlorate

Melting Point Decomposes before melting (Typical for chlorates)

Health & Safety Data

Oral LD50 (Median Lethal

Dose)

No specific data available. For

Sodium Perchlorate: 2-4 g/kg

(rabbits).[3]

Sodium Perchlorate

GHS Hazard Statements

H271 (May cause fire or

explosion; strong oxidizer),

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation), H373 (May cause

damage to organs through

prolonged or repeated

exposure).[3]

(Inferred for Chlorates)

NFPA 704 Rating (estimated)
Health: 2, Flammability: 0,

Instability: 1, Special: OX
(Based on similar compounds)

Experimental Protocols: Standard Operating
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This protocol outlines the steps for safely weighing solid rubidium chlorate and preparing a

solution.

3.1. Materials and Equipment

Rubidium chlorate (solid)

Distilled or deionized water

Appropriate volumetric flasks and beakers

Spatula (non-metallic, e.g., ceramic or plastic)

Analytical balance

Fume hood

Personal Protective Equipment (see section 4)

3.2. Procedure

Preparation:

Ensure the work area, specifically the chemical fume hood, is clean and free of

combustible materials.

Post a warning sign indicating that a strong oxidizer is in use.

Assemble all necessary glassware and equipment.

Weighing the Rubidium Chlorate:

Perform all weighing operations within the fume hood.

Use a non-metallic spatula to transfer the solid rubidium chlorate to a pre-tared beaker.

Avoid using metal spatulas to prevent friction and potential reaction.

Carefully weigh the desired amount of rubidium chlorate. Do not return any excess

chemical to the original container.
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Preparing the Solution:

Slowly and carefully add a small amount of distilled water to the beaker containing the

rubidium chlorate to wet the solid before transferring.

Carefully transfer the wetted solid into a volumetric flask of the desired volume.

Rinse the beaker with distilled water multiple times and add the rinsings to the volumetric

flask to ensure a complete transfer.

Add distilled water to the volumetric flask until it is about half full.

Gently swirl the flask to dissolve the rubidium chlorate. Do not use a magnetic stirrer with

a stir bar that could cause friction.

Once dissolved, add distilled water to the calibration mark on the volumetric flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Cleanup:

Clean all glassware and equipment thoroughly with water.

Wipe down the work surface in the fume hood.

Dispose of any contaminated materials according to the waste disposal protocol (see

section 6).

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling rubidium chlorate.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

handling larger quantities or when there is a splash hazard.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any signs of damage before use.[4]
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Body Protection: A flame-resistant lab coat is required.[4] For tasks with a higher risk of spills

or splashes, a chemical-resistant apron should be worn over the lab coat.

Footwear: Closed-toe shoes are mandatory in the laboratory.[5]

Storage and Handling
Proper storage and handling are crucial to prevent accidents.

Storage:

Store rubidium chlorate in a cool, dry, and well-ventilated area.

Keep it segregated from combustible materials, reducing agents, organic materials, and

strong acids.[6]

Store in a tightly sealed, non-metallic container.

The storage area should be clearly labeled with "Oxidizer."

Handling:

Always handle rubidium chlorate in a chemical fume hood.

Avoid creating dust.[4]

Do not grind or subject the material to friction or shock.

Use only non-sparking tools.[2]

Spill and Emergency Procedures
Spills:

In case of a small spill, carefully sweep the solid material using non-sparking tools and

place it in a designated waste container. Avoid raising dust.

Do not use combustible materials like paper towels for cleanup.
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For large spills, evacuate the area and contact the emergency response team.

Fire:

In case of a fire involving rubidium chlorate, use a water-based fire extinguisher. Do not

use dry chemical extinguishers that may be incompatible.

If possible and safe to do so, remove containers of rubidium chlorate from the fire area.

[1]

First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4]

Ingestion: Do not induce vomiting. Give large quantities of water. Seek immediate medical

attention.[1]

Waste Disposal
All waste containing rubidium chlorate must be treated as hazardous waste.

Collect waste in a designated, labeled, and non-metallic container.

Do not mix rubidium chlorate waste with other chemical waste, especially organic solvents

or other combustible materials.

Dispose of the waste through the institution's hazardous waste management program.

Diagrams
Diagram 1: Experimental Workflow for Preparing Rubidium Chlorate Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b078869?utm_src=pdf-body
https://www.benchchem.com/product/b078869?utm_src=pdf-body
https://tsapps.nist.gov/srmext/msds/984-MSDS.pdf
https://tsapps.nist.gov/srmext/msds/984-MSDS.pdf
https://www.echemi.com/sds/rubidium-chlorate-pd180521114487.html
https://tsapps.nist.gov/srmext/msds/984-MSDS.pdf
https://www.benchchem.com/product/b078869?utm_src=pdf-body
https://www.benchchem.com/product/b078869?utm_src=pdf-body
https://www.benchchem.com/product/b078869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Weighing Solution Preparation Cleanup & Disposal

Clean Fume Hood Don PPE Gather Materials Weigh Solid RbClO3
(in fume hood, non-metallic spatula)

Proceed to Weighing Wet Solid with DI WaterProceed to Dissolving Transfer to Volumetric Flask Dissolve with DI Water Dilute to Mark Mix by Inversion Clean GlasswareProceed to Cleanup Clean Work Area Dispose of Waste

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experiment Planning

Handling & Use

Emergency Response

Storage & Disposal

Conduct Risk Assessment

Review SDS/Safety Info

Select Appropriate PPE

Work in Fume Hood

Avoid Incompatible Materials Spill? Fire? Exposure?

Use Non-Sparking Tools

Store in Designated Area

Follow Spill Protocol Follow Fire Protocol Administer First Aid

Collect in Labeled Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b078869?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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